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Compound of Interest

Compound Name: Cholesteryl Heneicosanoate

Cat. No.: B15601101 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

the molecular characteristics of compounds like Cholesteryl Heneicosanoate is fundamental.

This technical guide provides a focused analysis of its molecular weight, derived from its

constituent components.

Molecular Composition and Weight
Cholesteryl Heneicosanoate is an ester formed from the condensation of cholesterol and

heneicosanoic acid. This reaction involves the elimination of a water molecule. The molecular

formulas of the precursor molecules are crucial for determining the final molecular weight.

Component Molecular Formula

Cholesterol C₂₇H₄₆O[1][2][3][4]

Heneicosanoic Acid C₂₁H₄₂O₂[5][6][7][8]

The resulting molecular formula for Cholesteryl Heneicosanoate is C₄₈H₈₆O₂[9].

To ascertain the molecular weight, the atomic weights of the constituent elements are utilized.
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Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011

Hydrogen H 1.008

Oxygen O 15.999

The molecular weight is calculated as follows:

(Number of Carbon atoms × Atomic Weight of Carbon) + (Number of Hydrogen atoms × Atomic

Weight of Hydrogen) + (Number of Oxygen atoms × Atomic Weight of Oxygen)

(48 × 12.011) + (86 × 1.008) + (2 × 15.999) = 695.19 g/mol

Summary of Quantitative Data
Compound Molecular Formula Molecular Weight ( g/mol )

Cholesterol C₂₇H₄₆O 386.65

Heneicosanoic Acid C₂₁H₄₂O₂ 326.56

Cholesteryl Heneicosanoate C₄₈H₈₆O₂ 695.19

Note: This document focuses on the determination of the molecular weight of Cholesteryl
Heneicosanoate based on its chemical formula. Detailed experimental protocols, signaling

pathways, and experimental workflows for this specific compound are not readily available in

the public domain and therefore are not included in this guide. As such, the generation of

diagrams for these aspects is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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